Cas no 2228264-92-2 (1-(3-methyl-4-nitrophenyl)cyclobutylmethanamine)

• Product Name: 1-(3-methyl-4-nitrophenyl)cyclobutylmethanamine
• CAS No: 2228264-92-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6599445
• PubChem ID: 165672277
• Update Time: 2025-05-20

1-(3-methyl-4-nitrophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-4-nitrophenyl)cyclobutylmethanamine
• EN300-1823483
• 2228264-92-2
• [1-(3-methyl-4-nitrophenyl)cyclobutyl]methanamine

• Inchi： 1S/C12H16N2O2/c1-9-7-10(3-4-11(9)14(15)16)12(8-13)5-2-6-12/h3-4,7H,2,5-6,8,13H2,1H3
• InChI Key： KXLOHRFHRABYPC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C)C1(CN)CCC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(3-methyl-4-nitrophenyl)cyclobutylmethanamine

Introduction to 1-(3-methyl-4-nitrophenyl)cyclobutylmethanamine (CAS No. 2228264-92-2)

1-(3-methyl-4-nitrophenyl)cyclobutylmethanamine, with the CAS number 2228264-92-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclobutyl ring and a substituted aniline moiety. The presence of these functional groups endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-(3-methyl-4-nitrophenyl)cyclobutylmethanamine can be described as follows: it consists of a cyclobutyl ring attached to a methylene group, which is further connected to an aniline derivative. The aniline derivative is substituted with a methyl group at the 3-position and a nitro group at the 4-position. This specific arrangement of functional groups contributes to the compound's unique physical and chemical properties, including its solubility, stability, and reactivity.

Recent studies have explored the potential therapeutic applications of 1-(3-methyl-4-nitrophenyl)cyclobutylmethanamine. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that 1-(3-methyl-4-nitrophenyl)cyclobutylmethanamine may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(3-methyl-4-nitrophenyl)cyclobutylmethanamine has also been investigated for its potential as an analgesic. Preclinical studies in animal models have demonstrated that this compound exhibits significant analgesic effects, particularly in models of neuropathic pain. The mechanism of action appears to involve the modulation of nociceptive pathways, potentially through interactions with specific receptors or ion channels involved in pain signaling.

In addition to its therapeutic potential, the synthesis and characterization of 1-(3-methyl-4-nitrophenyl)cyclobutylmethanamine have been extensively studied. The compound can be synthesized through a multi-step process involving the formation of the cyclobutyl ring and subsequent functionalization with the substituted aniline moiety. Various synthetic routes have been reported, each with its own advantages and limitations in terms of yield, purity, and scalability.

The physicochemical properties of 1-(3-methyl-4-nitrophenyl)cyclobutylmethanamine, such as its melting point, boiling point, and solubility in different solvents, have been determined through rigorous analytical methods. These properties are crucial for understanding the compound's behavior in various environments and for optimizing its formulation for pharmaceutical applications.

To further explore the biological activity of 1-(3-methyl-4-nitrophenyl)cyclobutylmethanamine, several in vitro and in vivo studies have been conducted. These studies have provided valuable insights into the compound's pharmacokinetics and pharmacodynamics. For example, pharmacokinetic studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effective use as a therapeutic agent.

In conclusion, 1-(3-methyl-4-nitrophenyl)cyclobutylmethanamine (CAS No. 2228264-92-2) is a promising compound with a range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in the treatment of various diseases in the future.